Cas no 3673-79-8 (Methyl 2,3-dibromo-2-methylpropanoate)

• Product Name: Methyl 2,3-dibromo-2-methylpropanoate
• CAS No: 3673-79-8
• MF: C₅H₈Br₂O₂
• MW: 259.923820495605
• CID: 1077670
• PubChem ID: 534286
• Update Time: 2025-11-01

Methyl 2,3-dibromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromo-2-methylpropanoate
• 2,3-Dibromo-2-methyl-propionic acid methyl ester
• AC1LBEKY
• AC1Q244F
• AGN-PC-00Q3VG
• ARONIS23906
• CTK1B6127
• methyl 2,3-dibromo-2-methylpropionate
• methyl 2-bromo-2-(bromomethyl)propanoate
• methyl 2-methyl-2,3-dibromopropanoate
• methyl-2,3-dibromo-2-methyl-propionate
• Propanoic acid, 2,3-dibromo-2-methyl-, methyl ester
• 2,3-DIBROMO-2-METHYLPROPIONIC ACID METHYLESTER
• NS00022109
• DTXSID50336523
• SCHEMBL3502125
• 2,3-Dibromo-2-methylpropionic acid methyl ester
• Methyl 2,3-dibromo-2-methylpropanoate #
• AKOS005111100
• Methyl alpha,beta-dibromoisobutyrate
• 3673-79-8
• Dibromdimethylessigsauremethylester

• MDL： MFCD00154484
• Inchi： 1S/C5H8Br2O2/c1-5(7,3-6)4(8)9-2/h3H2,1-2H3
• InChI Key： GVLXNUSEDDXIGJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(C)CBr

Computed Properties

• Exact Mass: 257.88904
• Monoisotopic Mass: 257.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.8050
• Boiling Point: 203°C (rough estimate)
• Flash Point: 78.9°C
• Refractive Index: 1.5050 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2,3-dibromo-2-methylpropanoate

Methyl 2,3-dibromo-2-methylpropanoate (CAS No. 3673-79-8): A Comprehensive Overview

Methyl 2,3-dibromo-2-methylpropanoate (CAS No. 3673-79-8) is a significant compound in the realm of organic chemistry, particularly in the synthesis of various pharmaceutical intermediates and specialty chemicals. This compound, characterized by its unique structural properties, has garnered considerable attention in recent years due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular structure of Methyl 2,3-dibromo-2-methylpropanoate consists of a carboxylate ester group attached to a branched alkyl chain that is further substituted with two bromine atoms. This specific arrangement imparts distinct reactivity and functional properties, making it a valuable building block in organic synthesis. The presence of bromine atoms at the second and third carbon positions enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals and agrochemicals, driving the demand for versatile intermediates like Methyl 2,3-dibromo-2-methylpropanoate. One notable area of application is in the synthesis of bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. For instance, studies have demonstrated its role as a precursor in the preparation of brominated heterocycles, which are known for their pharmacological efficacy.

The compound's reactivity also makes it an attractive candidate for polymer chemistry applications. Researchers have explored its use in the synthesis of brominated monomers that can be polymerized to form materials with enhanced thermal stability and flame retardancy. These properties are particularly relevant in industries requiring high-performance materials for automotive and aerospace applications.

Advances in green chemistry have also influenced the utilization of Methyl 2,3-dibromo-2-methylpropanoate. Efforts to develop more sustainable synthetic routes have led to the optimization of processes that minimize waste and reduce energy consumption. For example, catalytic methods have been employed to improve the efficiency of bromination reactions, aligning with the growing emphasis on environmentally friendly practices in chemical manufacturing.

The pharmaceutical industry has been particularly keen on exploring the potential of brominated compounds due to their diverse biological activities. Research has shown that substituents like bromine can significantly influence the pharmacokinetic properties of drug candidates. Consequently, derivatives of Methyl 2,3-dibromo-2-methylpropanoate are being investigated as intermediates for novel therapeutics targeting various diseases.

In addition to its pharmaceutical applications, this compound has found utility in material science. The ability to introduce bromine atoms into organic molecules allows for fine-tuning of material properties such as solubility, melting point, and electronic characteristics. This has led to its use in the development of advanced materials for electronic devices and sensors.

The synthesis of Methyl 2,3-dibromo-2-methylpropanoate typically involves bromination reactions on a suitable precursor molecule. Recent advancements in synthetic methodologies have enabled more precise control over regioselectivity and stereoselectivity during these transformations. This precision is crucial for producing compounds with desired chemical properties without unwanted side products.

The role of computational chemistry in designing synthetic routes for complex molecules like Methyl 2,3-dibromo-2-methylpropanoate cannot be overstated. Molecular modeling techniques have facilitated the prediction of reaction outcomes and the optimization of reaction conditions before experimental trials. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation.

As research continues to uncover new applications for brominated compounds, the demand for high-quality intermediates such as Methyl 2,3-dibromo-2-methylpropanoate is expected to grow. The compound's unique structural features and reactivity make it indispensable in both academic research and industrial settings. Collaborative efforts between chemists and engineers will be essential to harness its full potential across various sectors.

In conclusion, Methyl 2,3-dibromo-2-methylpropanoate (CAS No. 3673-79-8) represents a cornerstone compound in modern organic synthesis. Its broad applicability spans pharmaceuticals, polymer chemistry, and material science, driven by its distinctive structural attributes and reactivity profile. As scientific understanding advances and new methodologies emerge, this compound will continue to play a pivotal role in shaping future innovations across multiple disciplines.